Cas no 343778-60-9 (1-[(3-Methylphenyl)methyl]-4-Piperidinone)

• Product Name: 1-[(3-Methylphenyl)methyl]-4-Piperidinone
• CAS No: 343778-60-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 2111600
• Update Time: 2023-08-04

1-[(3-Methylphenyl)methyl]-4-Piperidinone Chemical and Physical Properties

Names and Identifiers

• 1-[(3-methylphenyl)methyl]-4-Piperidinone
• 1-[(3-Methylphenyl)methyl]-4-Piperidinone

• Inchi： 1S/C13H17NO/c1-11-3-2-4-12(9-11)10-14-7-5-13(15)6-8-14/h2-4,9H,5-8,10H2,1H3
• InChI Key： BPBGKTBGIPVWTJ-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC2C=CC=C(C)C=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3